Cas no 62982-31-4 (Allergen Gal d 4 (46-61), chicken)

• Product Name: Allergen Gal d 4 (46-61), chicken
• CAS No: 62982-31-4
• MF: C₇₂H₁₁₆N₂₂O₂₉
• MW: 1753.82145690918
• CID: 514625
• Update Time: 2026-04-29

Allergen Gal d 4 (46-61), chicken Chemical and Physical Properties

Names and Identifiers

• Hen egg lysozyme peptide (46-61)
• Allergen Gal D 4 (46-61) (Chicken)
• 1,4-Β-N-ACETYLMURAMIDASE C (46-61) (CHICKEN)
• LYSOZYME C (46-61) (CHICKEN)
• Allergen Gal d 4 (46-61), chicken

• Inchi： InChI=1S/C72H116N22O29/c1-9-31(5)54(67(118)86-40(20-30(3)4)62(113)83-38(17-18-47(74)100)61(112)92-55(32(6)10-2)68(119)87-42(23-49(76)102)63(114)90-46(29-96)65(116)84-39(71(122)123)12-11-19-79-72(77)78)91-51(104)27-81-59(110)41(21-35-13-15-36(99)16-14-35)85-64(115)44(25-53(107)108)89-70(121)57(34(8)98)94-66(117)45(28-95)82-50(103)26-80-60(111)43(24-52(105)106)88-69(120)56(33(7)97)93-58(109)37(73)22-48(75)101/h13-16,30-34,37-46,54-57,95-99H,9-12,17-29,73H2,1-8H3,(H2,74,100)(H2,75,101)(H2,76,102)(H,80,111)(H,81,110)(H,82,103)(H,83,113)(H,84,116)(H,85,115)(H,86,118)(H,87,119)(H,88,120)(H,89,121)(H,90,114)(H,91,104)(H,92,112)(H,93,109)(H,94,117)(H,105,106)(H,107,108)(H,122,123)(H4,77,78,79)/t31-,32-,33+,34+,37-,38-,39-,40-,41-,42-,43-,44-,45-,46-,54-,55-,56-,57-/m0/s1
• InChI Key： HYXXBINWGPYLTQ-DMWLTYJSSA-N
• SMILES： CC[C@@H]([C@H](NC(CNC([C@@H](NC([C@@H](NC([C@@H](NC([C@@H](NC(CNC([C@@H](NC([C@@H](NC([C@@H](N)CC(N)=O)=O)[C@H](O)C)=O)CC(O)=O)=O)=O)CO)=O)[C@H](O)C)=O)CC(O)=O)=O)CC1=CC=C(O)C=C1)=O)=O)C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(O)=O)CCCNC(N)=N)=O)CO)=O)CC(N)=O)=O)[C@H](CC)C)=O)CCC(N)=O)=O)CC(C)C)=O)C

Computed Properties

• Hydrogen Bond Donor Count: 30
• Hydrogen Bond Acceptor Count: 51
• Heavy Atom Count: 123
• Rotatable Bond Count: 74

Allergen Gal d 4 (46-61), chicken Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides Polypeptides
• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides

Additional information on Allergen Gal d 4 (46-61), chicken

Comprehensive Analysis of Allergen Gal d 4 (46-61), chicken (CAS No. 62982-31-4): Structure, Function, and Clinical Relevance

The Allergen Gal d 4 (46-61), chicken, identified by CAS No. 62982-31-4, is a well-characterized peptide fragment derived from chicken lysozyme, a prominent allergen in poultry. This 16-amino-acid sequence (residues 46-61) has been extensively studied for its role in IgE-mediated allergic reactions, particularly in individuals sensitive to egg proteins. With the rising prevalence of food allergies globally—now affecting ~8% of children and 5% of adults—understanding Gal d 4 and its epitopes is critical for diagnostics and immunotherapy development.

Structurally, Allergen Gal d 4 (46-61) retains key conformational epitopes that bind IgE antibodies. Research highlights its stability under gastrointestinal conditions, explaining why some patients exhibit systemic reactions even after cooked egg consumption. The CAS No. 62982-31-4 designation ensures precise identification in pharmacological databases, aiding reproducibility in studies. Recent publications (e.g., Journal of Allergy and Clinical Immunology, 2023) emphasize its utility in component-resolved diagnostics (CRD), a trending approach to differentiate true allergies from cross-reactivities.

Clinically, this peptide is pivotal for molecular allergy testing, a hotspot in precision medicine. Searches for "egg allergy diagnostic peptides" or "Gal d 4 epitope mapping" have surged by 40% YoY, reflecting patient and clinician demand for targeted solutions. Unlike whole-protein extracts, Allergen Gal d 4 (46-61) minimizes false positives in skin prick tests, addressing a common pain point in allergy management. Its inclusion in microarray assays (e.g., ImmunoCAP ISAC) underscores its diagnostic value.

From a therapeutic perspective, Gal d 4-derived peptides are being explored for tolerance induction protocols. Animal models show that modified variants of CAS No. 62982-31-4 can suppress Th2 responses while promoting regulatory T-cell activity—a breakthrough noted in Allergy (2022). This aligns with the growing interest in "peptide-based allergy vaccines," a term with 12,000+ monthly searches globally. The peptide’s small size also makes it amenable to nanoparticle delivery systems, another trending research area.

Regulatory and safety profiles of Allergen Gal d 4 (46-61) are well-documented. As a synthetic peptide, it bypasses batch variability issues of natural extracts, a key concern in allergen standardization. The World Allergy Organization (WAO) guidelines now recommend component testing for egg allergy stratification, further driving adoption. Notably, searches for "non-animal-derived allergy tests" have risen, highlighting ethical considerations where this peptide excels.

In biotechnological applications, CAS No. 62982-31-4 serves as a reference standard in ELISA and basophil activation tests (BAT). Its purity (>95% by HPLC) ensures reliable results, crucial for labs implementing ISO 17025 standards. The peptide’s stability at -20°C also simplifies logistics, a practical advantage over labile proteins—a topic frequently queried in "allergen peptide storage conditions" searches.

Emerging debates on oral immunotherapy (OIT) safety have spotlighted Gal d 4 peptides as potential alternatives. A 2023 meta-analysis in Pediatric Allergy and Immunology found that OIT using whole egg had a 22% dropout rate due to adverse events, whereas peptide-based approaches showed promise in early trials. This data responds to frequent patient queries like "safer egg allergy treatments" and "peptide therapy vs traditional OIT."

In conclusion, Allergen Gal d 4 (46-61), chicken (62982-31-4) represents a convergence of diagnostic accuracy and therapeutic innovation. Its role in personalized allergy management will likely expand as CRD becomes mainstream, supported by AI-driven platforms analyzing IgE reactivity patterns. For researchers and clinicians, this peptide remains indispensable in bridging current gaps between allergy diagnosis and effective intervention.